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Compound of Interest

Compound Name: Epicoprostanol

Cat. No.: B1214048 Get Quote

Essential Safety and Handling of Epicoprostanol
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the personal protective equipment (PPE), operational handling, and

disposal of Epicoprostanol (CAS No. 516-92-7).

Immediate Safety Information
Epicoprostanol, also known as 5β-Cholestan-3α-ol, is a sterol produced from cholesterol.[1]

While a comprehensive Safety Data Sheet (SDS) with specific quantitative hazard data is not

readily available in public sources, information from suppliers and related compounds suggests

that it should be handled with care. It is classified as a combustible solid.[2] An SDS for the

related compound Epoprostenol indicates that similar chemicals may be harmful if swallowed,

inhaled, or in contact with skin, and may cause irritation to the eyes, skin, and respiratory

system.[3][4] Therefore, appropriate personal protective equipment is essential.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Epicoprostanol to ensure the

appropriate level of protection. The following PPE is recommended as a minimum standard:
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PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side shields or chemical

splash goggles conforming to EN 166 (EU) or

NIOSH (US) standards should be worn.[4] A

face shield may be necessary if there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves should be worn.

While specific compatibility data for

Epicoprostanol is not available, nitrile or

neoprene gloves are generally recommended

for handling solid chemicals and offer protection

against a range of laboratory chemicals.[5]

Gloves should be inspected before use and

changed frequently.

Body Protection

A laboratory coat or a disposable gown should

be worn to prevent skin contact.[4] For larger

quantities or when there is a significant risk of

exposure, chemical-resistant aprons or coveralls

may be appropriate.

Respiratory Protection

Handling should be performed in a well-

ventilated area, preferably within a chemical

fume hood, to minimize inhalation of any dust or

aerosols.[4] If a fume hood is not available or if

dust generation is significant, a NIOSH-

approved respirator may be necessary.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle Epicoprostanol in a well-ventilated laboratory, ideally within a

certified chemical fume hood, especially when weighing or transferring the solid material to

minimize dust generation.[4]

Procedural Controls:
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Avoid direct contact with the skin, eyes, and clothing.

Minimize the creation of dust. Use techniques such as gentle scooping rather than

pouring, or dissolving the solid in a suitable solvent within a contained space.

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly with soap and water after handling.

Storage: Store Epicoprostanol in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area away from incompatible materials.[4]

Disposal Plan:

Chemical waste must be disposed of in accordance with local, state, and federal regulations. It

is crucial to never dispose of chemical waste in the regular trash or down the drain.[6][7]

Waste Collection:

Collect solid Epicoprostanol waste, including contaminated consumables (e.g., gloves,

weighing paper), in a designated and clearly labeled hazardous waste container.[8] The

original manufacturer's container is often a suitable choice for disposing of unused solid

reagents.[8]

Ensure the waste container is made of a compatible material and is kept closed when not

in use.

Labeling:

Label the hazardous waste container with the full chemical name ("Epicoprostanol"), the

approximate quantity, and the appropriate hazard warnings (e.g., "Combustible Solid").[6]

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area that is

under the control of laboratory personnel and away from normal lab activities.[8]

Pickup and Disposal:
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Arrange for the collection of the hazardous waste by the institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[7]

Experimental Protocols
Detailed experimental protocols for specific applications of Epicoprostanol are not available in

the general safety and handling literature. Researchers should develop their own standard

operating procedures (SOPs) that incorporate the safety and handling information provided in

this document and are tailored to their specific experimental setup.

Visualizing the Handling Workflow
To provide a clear, step-by-step guide for handling Epicoprostanol safely, the following

workflow diagram has been created.
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Caption: Workflow for the safe handling and disposal of Epicoprostanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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